4-(N-ethyl-N-phenylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide
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Description
4-(N-ethyl-N-phenylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide is a useful research compound. Its molecular formula is C21H18N4O3S2 and its molecular weight is 438.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Binding with Bovine Serum Albumin
The compound 4-(N-ethyl-N-phenylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide is structurally related to p-hydroxycinnamic acid amides studied by Meng et al. (2012). These amides, including variants like SPPA and SPOA, were synthesized and their interactions with bovine serum albumin (BSA) were analyzed. The binding constants, thermodynamic parameters, and conformational changes in BSA were observed, indicating the potential for biological interactions of similar compounds (Meng et al., 2012).
Histone Deacetylase Inhibition
Another structurally similar compound, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), described by Zhou et al. (2008), is an isotype-selective histone deacetylase (HDAC) inhibitor. It selectively inhibits HDACs 1-3 and 11 and has shown potential as an anticancer drug (Zhou et al., 2008).
Capillary Electrophoresis of Related Substances
Ye et al. (2012) developed a nonaqueous capillary electrophoretic method for separating substances structurally related to this compound, such as imatinib mesylate and its analogs. This method highlights the importance of analytical techniques in characterizing similar compounds (Ye et al., 2012).
One-Step Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones
The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones, crucial pharmacophores in similar compounds, has been streamlined into a one-step process using a green approach by Shi et al. (2018). This advancement in synthesis methods could be applicable to the production of this compound (Shi et al., 2018).
Antimicrobial Activity of Similar Compounds
Mittal et al. (2011) explored substituted tricyclic compounds like 5,6,7,8-tetrahydro pyrido[4',3':4,5]thieno[2,3-d]pyrimidines, which are structurally related. These compounds demonstrated significant antibacterial and antifungal activities, suggesting similar potential for this compound (Mittal et al., 2011).
Properties
IUPAC Name |
4-[ethyl(phenyl)sulfamoyl]-N-thieno[2,3-d]pyrimidin-4-ylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O3S2/c1-2-25(16-6-4-3-5-7-16)30(27,28)17-10-8-15(9-11-17)20(26)24-19-18-12-13-29-21(18)23-14-22-19/h3-14H,2H2,1H3,(H,22,23,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYOOAKVTKGXOCY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C=CSC4=NC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.